Cas no 67066-09-5 (5-Monobromo-10,15,20-triphenylporphine)

5-Monobromo-10,15,20-triphenylporphine is a synthetic porphyrin derivative with distinct advantages in analytical chemistry. Its brominated substitution enhances solubility and stability, facilitating precise spectroscopic studies. This compound is particularly valuable for the development of sensitive sensors and catalysts, offering high selectivity and stability in various chemical environments.

5-Monobromo-10,15,20-triphenylporphine structure

67066-09-5 structure

Product Name:5-Monobromo-10,15,20-triphenylporphine

CAS No:67066-09-5

MF:C₃₈H₂₅BrN₄

MW:617.535907506943

CID:1023609

PubChem ID:135425278

Update Time:2025-08-01

5-Monobromo-10,15,20-triphenylporphine Chemical and Physical Properties

Names and Identifiers

- 5-Monobromo-10,15,20-triphenylporphine
- 15-bromo-5,10,20-triphenyl-21,22-dihydroporphyrin
- AGN-PC-00COY5
- AK102909
- ANW-65288
- CTK8C0796
- KB-246656
- MolPort-020-006-455
- 10.14272/SSDAPHKBPYAYKP-YVFGNCJRSA-N.1
- doi:10.14272/SSDAPHKBPYAYKP-YVFGNCJRSA-N.1
- 5-bromo-10,15,20-triphenyl-21,23-dihydroporphyrin
- SCHEMBL15943807
- 5-Bromo-10,15,20-triphenylporphine
- 5,10,15-(triphenyl)-20-(bromo)porphyrin
- 67066-09-5
- SB64010
- AKOS025394802
- 5-(Bromo)-10,15,20-(triphenyl)porphyrin
- MDL： MFCD12022335
- Inchi： 1S/C38H25BrN4/c39-38-33-22-20-31(42-33)36(25-12-6-2-7-13-25)29-18-16-27(40-29)35(24-10-4-1-5-11-24)28-17-19-30(41-28)37(26-14-8-3-9-15-26)32-21-23-34(38)43-32/h1-23,40,43H/b35-27-,35-28-,36-29-,36-31-,37-30-,37-32-,38-33+,38-34+
- InChI Key： SSDAPHKBPYAYKP-YVFGNCJRSA-N
- SMILES： BrC1=C2C=CC(C(C3C=CC=CC=3)=C3C=CC(=C(C4C=CC=CC=4)C4C=CC(=C(C5C=CC=CC=5)C5=CC=C1N5)N=4)N3)=N2 |c:1,17,29,t:13|

Computed Properties

Exact Mass: 616.12626g/mol
Monoisotopic Mass: 616.12626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 43
Rotatable Bond Count: 3
Complexity: 896
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.5
Topological Polar Surface Area: 57.4Å²

5-Monobromo-10,15,20-triphenylporphine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M073900-50mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5		50mg	$ 460.00	2022-06-04
TRC	M073900-100mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5		100mg	$ 765.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-250mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	250mg	4005.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-1g	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	1g	12736.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-100mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	100mg	1856.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-250mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	250mg	4005CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-1g	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	1g	12736CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B10216-100mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	100mg	1856CNY	2021-05-08
Alichem	A019108461-1g	5-Monobromo-10,15,20-triphenylporphine	67066-09-5	95%	1g	$575.28	2023-09-01
Frontier Specialty Chemicals	B10216-100 mg	5-Monobromo-10,15,20-triphenylporphine	67066-09-5		100mg	$ 141.00	2022-11-04